Cas no 72150-36-8 (Phosphine,(1R,2R)-1,2-phenylenebis[methylphenyl- (9CI))

• Product Name: Phosphine,(1R,2R)-1,2-phenylenebis[methylphenyl- (9CI)
• CAS No: 72150-36-8
• MF: C₂₀H₂₀P₂
• MW: 322.320326805115
• CID: 549098
• PubChem ID: 12691352
• Update Time: 2025-04-19

Phosphine,(1R,2R)-1,2-phenylenebis[methylphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-(+)-BIS(METHYLPHENYLPHOSPHINO)BENZENE
• (1S,2S)-(-)-BIS(METHYLPHENYLPHOSPHINO)BENZENE
• (RS)-o-phenylenebis(methylphenylphosphine)
• 1,2-bis(methylphenylphosphino)benzene
• meso-o-Phenylen-bis-(methylphenylphosphin)
• rac-(C6H4(PCH3C6H5)2-1,2)
• DTXSID201232036
• 72150-36-8
• Phosphine, (1R,2R)-1,2-phenylenebis[methylphenyl-
• Phosphine,(1R,2R)-1,2-phenylenebis[methylphenyl- (9CI)

• Inchi： 1S/C20H20P2/c1-21(17-11-5-3-6-12-17)19-15-9-10-16-20(19)22(2)18-13-7-4-8-14-18/h3-16H,1-2H3/t21-,22-/m1/s1
• InChI Key： FPIZGUWCFGIXQX-FGZHOGPDSA-N
• SMILES： [P@@](C)(C1C=CC=CC=1)C1=CC=CC=C1[P@](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 322.10400
• Monoisotopic Mass: 322.10402463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 3.81160